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Compound of Interest

Compound Name: ML365

Cat. No.: B15586086

ML365 Technical Support Center

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the stability, storage, and handling of ML365. It includes

troubleshooting guides and frequently asked questions to ensure successful experimental
outcomes.

Stability and Storage Conditions

Proper storage of ML365 is critical to maintain its integrity and activity. Below are the
recommended storage conditions for ML365 in both solid and solution forms.

Storage of Solid ML365

Storage Temperature Shelf Life Notes

Suitable for short-term storage.

+4°C As specified by the supplier o
Recommended for long-term
-20°C Up to 3 years
storage of the powder.[2]
. ) An alternative for short to
2-8°C As specified by the supplier

medium-term storage.[3][4]

Storage of ML365 Stock Solutions
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The stability of ML365 in solution is dependent on the solvent and storage temperature. It is
highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[1]

Solvent Storage Temperature Shelf Life

DMSO -80°C Up to 2 years[5]
DMSO -20°C Up to 1 year[5]
Ethanol -80°C Up to 1 year (inferred)
Ethanol -20°C Up to 1 month[2]

Note: For in vivo experiments, it is recommended to prepare fresh working solutions on the
same day of use.[5]

Solubility Data

The solubility of ML365 can vary depending on the solvent. The following table summarizes the
solubility of ML365 in common laboratory solvents.

Solvent Concentration
DMSO > 100 mM[1]
Ethanol 50 mM[1]

DMF 20 mg/mL[6]
DMSO:PBS (pH 7.2) (1:5) 0.1 mg/mL[6][7]

Frequently Asked Questions (FAQS)

Q1: How should | prepare a stock solution of ML3657

Al: To prepare a stock solution, dissolve ML365 powder in an appropriate solvent such as
DMSO or ethanol to the desired concentration. For example, to make a 10 mM stock solution in
DMSO, add the appropriate volume of DMSO to your vial of ML365 powder. Ensure the powder
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is completely dissolved by vortexing. If you notice any precipitation, gentle warming and/or
sonication can be used to aid dissolution.[5]

Q2: My ML365 solution has precipitated after storage. What should | do?

A2: Precipitation can occur if the solubility limit is exceeded at a lower temperature. To
redissolve the compound, you can gently warm the solution and vortex or sonicate it until the
precipitate dissolves.[5] To prevent this in the future, consider storing your stock solution in
smaller aliquots to avoid repeated freeze-thaw cycles and ensure the storage temperature is
appropriate for the solvent used.

Q3: Is ML365 stable in aqueous media for cell-based assays?

A3: ML365 has been shown to be stable in aqueous solutions. A study demonstrated that
100% of ML365 remained after 48 hours in a 1:1 solution of PBS and acetonitrile at pH 7.4.[8]
However, for cell-based assays, it is always best practice to prepare fresh working solutions
from your stock solution for each experiment to ensure consistent results.

Q4: What is the recommended final concentration of DMSO in my cell culture medium?

A4: To avoid solvent toxicity in cell-based assays, the final concentration of DMSO should be
kept as low as possible, typically below 0.5%. It is crucial to include a vehicle control (medium
with the same concentration of DMSO without ML365) in your experiments to account for any
effects of the solvent on the cells.

Troubleshooting Guides
Issue 1: Inconsistent or No Compound Activity
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Potential Cause Troubleshooting Steps

Ensure ML365 powder and stock solutions are

stored at the recommended temperatures and
Improper Storage . .

protected from light. Avoid repeated freeze-thaw

cycles by preparing aliquots.

Verify calculations for preparing stock and
Incorrect Solution Preparation working solutions. Ensure the compound is fully

dissolved.

Use healthy, actively dividing cells for your
Cell Health experiments. Ensure cell density is consistent

across experiments.

Optimize incubation time and other assay
Assay Conditions parameters. Ensure all other reagents are fresh

and properly prepared.

> Hial | | Sianal i <

Potential Cause Troubleshooting Steps

Visually inspect your working solution for any
L precipitate before adding it to the assay. If
Compound Precipitation L
precipitation is observed, refer to the

troubleshooting steps for solubility issues.

Ensure the final solvent concentration is not
Solvent Effects causing cellular stress or interfering with the

assay readout. Always include a vehicle control.

At high concentrations, ML365 may exhibit off-

target effects. Perform dose-response
Off-Target Effects ) ] ]

experiments to determine the optimal

concentration range.

Experimental Protocols
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Preparation of ML365 Working Solution for In Vivo
Studies

This protocol provides a method for preparing ML365 for administration in animal models.

Materials:

ML365 powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl in sterile water)

Procedure:

e Prepare a stock solution of ML365 in DMSO (e.g., 30 mg/mL).

For a 1 mL final working solution, take 100 uL of the ML365 DMSO stock solution.

Add the DMSO stock to 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix again until the solution is clear.

Add 450 pL of saline to reach a final volume of 1 mL and mix well.[5]

Note: This formulation results in a final solvent composition of 10% DMSO, 40% PEG300, 5%
Tween-80, and 45% saline.

Signaling Pathways and Experimental Workflows
ML365 Inhibition of TASK-1 Signaling Pathway

ML365 is a potent and selective inhibitor of the TASK-1 (KCNK3) potassium channel. The
inhibition of this channel leads to membrane depolarization, which can affect various cellular
processes.
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TASK-1 (KCNK3) Inhibition of Membrane Altered Cellular
Channel Depolarization Excitability

Click to download full resolution via product page

ML365 inhibits the TASK-1 potassium channel.

ML365 Inhibition of TWIK2 and the NLRP3
Inflammasome Pathway

Recent studies have shown that ML365 also inhibits the TWIK2 potassium channel, which

plays a crucial role in the activation of the NLRP3 inflammasome.
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ML365 inhibits TWIK2-mediated NLRP3 inflammasome activation.
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Experimental Workflow: Thallium Influx Assay

The thallium influx assay is a common method to screen for inhibitors of potassium channels.

ﬁfhallium Influx Assay Workﬂow\
1. Plate cells expressing
the target K+ channel
2. Load cells with a
thallium-sensitive dye

3. Pre-incubate cells
with ML365 or vehicle

4. Add thallium-containing
stimulus buffer

:

5. Measure fluorescence
over time

6. Analyze data to
determine IC50

- J

Click to download full resolution via product page

A typical workflow for a thallium influx assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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